Cas no 270062-94-7 (Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid)

Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The (S)-configuration ensures stereochemical integrity in chiral peptide sequences, while the 3-methylphenyl side chain contributes to hydrophobic interactions in peptide design. This compound is valued for its high purity, stability, and compatibility with standard Fmoc-based coupling protocols. Its structural features make it suitable for developing bioactive peptides, peptidomimetics, and pharmaceutical intermediates, offering precise control over peptide backbone modifications.
Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid structure
270062-94-7 structure
Product Name:Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid
CAS No:270062-94-7
MF:C26H25NO4
MW:415.48100733757
MDL:MFCD01861024
CID:67392
PubChem ID:57652834
Update Time:2025-11-06

Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(m-tolyl)butanoic acid
    • (S)-N-(9-Fluorenylmethyloxycarbonyl)-3-amino-4-(3-methylphenyl)butyric acid
    • Benzenebutanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-, (βS)-
    • FMOC-(S)-3-AMINO-4-(3-METHYL-PHENYL)-BUTYRIC ACID
    • Fmoc-(S)-3-Amino-4-(3-methylphenyl)-butyric acid
    • Fmoc-3-methyl-L-beta-homophenylalanine
    • Fmoc-β-HoPhe(3-Me)-OH
    • (S)-Fmoc-3-methyl-β-Homophe-OH
    • FMOC-(S)-3-AMINO-4-(3-METHYLPHENYL)BUTANOIC ACID
    • Fmoc-(S)-3-Amino-4-(3-methylphenyl)butyricacid
    • Fmoc-b-HoPhe(3-Me)-OH
    • FMOC-PHE(3-ME)-(C*CH2)OH
    • RARECHEM AK PT F057
    • 270062-94-7
    • MFCD01861024
    • AC-22232
    • (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-m-tolylbutanoic acid
    • SCHEMBL118243
    • (betaS)-beta-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-3-methylbenzenebutanoic acid
    • AS-48808
    • (S)-Fmoc-3-methyl-beta-Homophe-OH, >=98.0% (HPLC)
    • (S)-Fmoc-3-methyl-beta-Homophe-OH
    • (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(3-methylphenyl)butanoic acid
    • CS-W011661
    • DTXSID401139046
    • AKOS015948876
    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(m-tolyl)butanoicacid
    • A877068
    • FD10102
    • Fmoc-(S)-3-Amino-4-(3-methylphenyl)butyric acid
    • (3S)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(3-methylphenyl)butanoic acid
    • (S)-Fmoc-3-methyl-
    • A-Homophe-OH
    • (I(2)S)-I(2)-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-3-methylbenzenebutanoic acid
    • Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid
    • MDL: MFCD01861024
    • Inchi: 1S/C26H25NO4/c1-17-7-6-8-18(13-17)14-19(15-25(28)29)27-26(30)31-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-13,19,24H,14-16H2,1H3,(H,27,30)(H,28,29)/t19-/m0/s1
    • InChI Key: UKIDBCGNTDOQRO-IBGZPJMESA-N
    • SMILES: O(C(N[C@H](CC(=O)O)CC1C=CC=C(C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 415.17800
  • Monoisotopic Mass: 415.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Color/Form: Off white powder.
  • PSA: 75.63000
  • LogP: 5.31040
  • Solubility: Not determined

Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25; S26
  • FLUKA BRAND F CODES:10
  • HazardClass:IRRITANT
  • Storage Condition:2-8°C

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Additional information on Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid

Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid (CAS No: 270062-94-7)

Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid, with the CAS registry number 270062-94-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of butyric acid, modified with an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group and a chiral center at the third carbon atom, making it a valuable tool in asymmetric synthesis and peptide chemistry.

The structure of this compound consists of a butyric acid backbone, where the third carbon is substituted with an amino group, and the fourth carbon is attached to a 3-methylphenyl group. The Fmoc group serves as a protective moiety for the amino functionality, ensuring stability during synthesis and facilitating selective deprotection when required. The presence of the chiral center at the third carbon introduces stereochemical complexity, which is crucial for exploring enantioselective reactions and applications in drug discovery.

Recent advancements in asymmetric catalysis have highlighted the importance of chiral building blocks like Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid in constructing complex molecular architectures. Researchers have employed this compound as a key intermediate in the synthesis of bioactive molecules, including peptide mimetics and small molecule inhibitors. Its unique combination of chirality and functional groups makes it an ideal candidate for exploring stereochemical outcomes in various reaction pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including resolution of racemic mixtures or direct asymmetric synthesis using chiral catalysts. The choice of synthetic route depends on the desired scale, stereochemical outcome, and cost-effectiveness. Recent studies have demonstrated that organocatalytic approaches, such as those involving proline derivatives or other chiral amine catalysts, can efficiently construct the chiral center with high enantioselectivity.

The application of Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid extends beyond traditional organic synthesis. It has been utilized in peptide coupling reactions, where its Fmoc group ensures compatibility with standard solid-phase synthesis protocols. Additionally, its phenyl-substituted side chain enhances lipophilicity, making it suitable for designing molecules with improved pharmacokinetic profiles.

From an analytical standpoint, this compound can be characterized using a range of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, stereochemistry, and conformational properties, which are essential for understanding its reactivity and biological activity.

In conclusion, Fmoc-(S)-3-amino-4-(3-methylphenyl)-butyric Acid (CAS No: 270062-94-7) stands as a versatile building block in modern organic chemistry. Its unique combination of functional groups and stereochemistry positions it as a valuable tool for advancing research in drug discovery, asymmetric synthesis, and peptide chemistry.

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